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Introduction

Butyl(1-phenylpropyl)amine, a secondary amine with a chiral center, presents a compelling
subject for spectroscopic analysis. Its structure, combining an aromatic ring, a chiral benzylic
position, and flexible alkyl chains, gives rise to a unique spectral fingerprint. Understanding this
fingerprint is paramount for researchers in drug discovery and development, where
unambiguous structural confirmation and purity assessment are critical. This guide provides an
in-depth exploration of the expected spectroscopic data for Butyl(1-phenylpropyl)amine,
offering a predictive yet scientifically grounded framework for its characterization using Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
Spectroscopy. While direct experimental spectra for this specific molecule are not readily
available in public databases, this guide synthesizes data from structurally analogous
compounds and first principles to provide a reliable predictive analysis.

The structural elucidation of Butyl(1-phenylpropyl)amine, with CAS number 92111-08-5,
relies on the synergistic interpretation of data from multiple spectroscopic techniques. Each
method provides a unique piece of the structural puzzle, and together they offer a
comprehensive and self-validating picture of the molecule's connectivity and stereochemistry.

© 2026 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1268278#bc-rfq
https://www.benchchem.com/product/b1268278/docs?utm_src=pdf-body#spectroscopic-characterization-of-butyl-1-phenylpropyl-amine-a-technical-guide
https://www.benchchem.com/product/b1268278/docs?utm_src=pdf-body#spectroscopic-characterization-of-butyl-1-phenylpropyl-amine-a-technical-guide
https://www.benchchem.com/product/b1268278/docs?utm_src=pdf-body#spectroscopic-characterization-of-butyl-1-phenylpropyl-amine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular Structure and Atom Numbering

To facilitate the discussion of spectroscopic data, the following numbering scheme will be used
for the atoms in Butyl(1-phenylpropyl)amine.

Key Fragmentation Pathways

M+ (m/z 191)

- C3H7\- C4H9
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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